Potassium cyanide

Specification

• CAS No.: 151-50-8
• Molecular Formula: KCN; CKN
• Molecular Weight: 65.116 g/mol
• IUPAC Name: potassium;cyanide
• Standard InChI: InChI=1S/CN.K/c1-2;/q-1;+1
• Standard InChI Key: NNFCIKHAZHQZJG-UHFFFAOYSA-N
• Isomeric SMILES: [C-]#N.[K+]
• Impurities: The principal impurities are potassium carbonate, formate, and hydroxide.
• SMILES: [C-]#N.[K+]
• Canonical SMILES: [C-]#N.[K+]
• Boiling Point: Very high (USCG, 1999); 1625 °C; 2957°F
• Colorform: White, granular powder or fused pieces; White amorphous lumps or crystalline mass; White cubic crystals; White, granular or crystalline solid.
• Flash Point: Not flammable (EPA, 1998)
• Melting Point: 1173 °F (EPA, 1998); 634 °C; 1173°F

Introduction

Basic Identification and Physical Properties

Chemical Identity

Potassium cyanide (KCN) is a colorless crystalline salt that bears a striking resemblance to sugar in its appearance. It is classified as an inorganic cyanide compound with the following identifiers:

Property	Value
Chemical Formula	KCN
Hill System Formula	C₁K₁N₁
CAS Registry Number	151-50-8
Formula Weight	65.116
Class	Cyanide
UN Number	UN 1680 (Guide 157)

The compound is also known by synonyms including potassium salt of hydrocyanic acid and potassium(I) cyanide.

Physical Characteristics

Potassium cyanide presents as a white, granular or crystalline solid with distinctive physical properties. The compound has a pronounced hygroscopic nature, meaning it readily absorbs water from the surrounding air. This property has important implications for its handling and storage.

Physical Property	Value
Appearance	White crystalline solid
Melting Point	634°C
Boiling Point	1625°C
Density	1550 kg m⁻³
Solubility	Highly soluble in water
Taste	Acrid and bitter, with a burning sensation similar to lye
Odor	When moist, emits hydrogen cyanide gas with a distinctive bitter almond odor (not detectable by all individuals)

The taste of potassium cyanide has been described as acrid and bitter, with a burning sensation similar to lye. This sensory characteristic is mentioned purely for identification purposes, as tasting the compound would be extremely dangerous due to its high toxicity.

Elemental Composition

The elemental composition of potassium cyanide reveals the proportional contribution of each constituent element:

Element	Percentage (%)
Carbon (C)	18.45
Potassium (K)	60.04
Nitrogen (N)	21.51

This composition data highlights the substantial proportion of potassium in the compound.

Chemical Structure and Properties

Structural Characteristics

In its solid state, potassium cyanide possesses a structure resembling sodium chloride, with each potassium ion surrounded by six cyanide ions, and vice versa. Despite the cyanide ion being diatomic and less symmetric than chloride, the cyanide ions rotate rapidly in the crystal structure, resulting in a time-averaged spherical shape. Under conditions of low temperature and high pressure, this free rotation becomes hindered, leading to a less symmetric crystal structure with the cyanide ions arranged in sheets.

Chemical Reactivity

One of the most significant chemical properties of potassium cyanide is its ability to release hydrogen cyanide (HCN) gas when exposed to water or acids. This hydrolysis reaction is particularly important from a safety perspective, as hydrogen cyanide is a highly toxic gas that can cause rapid fatality through inhalation.

Thermochemical Properties

The thermodynamic properties of potassium cyanide have been extensively studied and documented. The gas phase thermochemistry data indicates:

Thermodynamic Property	Value	Units
Standard Enthalpy of Formation (ΔfH° gas)	79.50	kJ/mol
Standard Entropy (S° gas, 1 bar)	253.15	J/mol·K

These values were established through review processes and were last evaluated in March 1966.

Production Methods

Historical Production

Prior to 1900 and the invention of the Castner process, potassium cyanide served as the most important source of alkali metal cyanides. The historical production method involved the decomposition of potassium ferrocyanide:

K₄[Fe(CN)₆] → 4 KCN + FeC₂ + N₂

This reaction represented the primary industrial process for cyanide production before modern methods were developed.

Toxicological Profile

Acute Toxicity

Potassium cyanide ranks among the most acutely toxic chemical compounds known. Its toxicity profile has been extensively documented through multiple animal studies and human case reports:

Species	Exposure Route	LD₅₀ Value	Reference
Rats (male)	Oral	11.3 mg/kg body weight	ECETOC, 2007
Rats (male Crl:CD)	Oral	10 mg/kg body weight	REACHb
Rabbits (female, intact skin)	Dermal	22.33 mg/kg body weight	ECETOC, 2007
Rabbits (female, abraded skin)	Dermal	14.29 mg/kg body weight	ECETOC, 2007
Humans	Oral	200-300 mg (estimated lethal dose)	Wikipedia

These values highlight the extreme potency of potassium cyanide, with a small amount capable of causing fatal poisoning in humans. The compound's toxic effects manifest rapidly, with death potentially occurring within minutes of exposure to lethal doses.

Mechanism of Toxicity

The primary mechanism of potassium cyanide toxicity involves the release of hydrogen cyanide (HCN), which acts as a chemical asphyxiant by interfering with the body's ability to utilize oxygen. At the molecular level, cyanide exerts its toxic effects through several pathways:

• Inhibition of cytochrome c oxidase: Cyanide has a high affinity for the ferric iron (Fe³⁺) component of cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain. By binding to this enzyme, cyanide blocks cellular respiration, preventing cells from utilizing oxygen even when it is present in the bloodstream.

• Inhibition of multiple enzymatic systems: Beyond cytochrome oxidase, cyanide also inhibits succinic dehydrogenase, superoxide dismutase, and other essential enzymes.

• Disruption of cellular metabolism: The blockage of aerobic respiration forces cells to shift to anaerobic metabolism, resulting in lactic acidosis—a diagnostic hallmark of cyanide poisoning.

The toxicity affects organ systems most sensitive to oxygen deprivation, particularly the central nervous system, cardiovascular system, and lungs.

Absorption

Potassium cyanide is rapidly and extensively absorbed via multiple exposure routes, including oral, inhalation, and dermal pathways. The absorption process is influenced by several factors:

When ingested, potassium cyanide dissociates rapidly in water. Due to hydrogen cyanide's weak acid properties (pKa of 9.2), the acidic environment of the stomach favors the formation of nonionized HCN. This nonionized form readily crosses biological membranes through passive diffusion, facilitated by HCN's moderate lipid solubility and small molecular size.

Distribution

Following absorption, cyanide distributes widely throughout the body. Studies in rats have demonstrated that after oral administration of potassium cyanide, the highest concentrations of cyanide are found in the liver, followed by blood, lungs, spleen, and brain. The distribution pattern differs somewhat based on the route of exposure, with inhalation exposure resulting in the highest concentrations initially appearing in the lungs.

In blood, cyanide primarily concentrates in erythrocytes (red blood cells), with an RBC:plasma ratio of approximately 200:1. This concentration in erythrocytes results from cyanide binding to ferric iron (Fe³⁺) in methemoglobin to form cyanomethemoglobin, a non-toxic complex.

Excretion

Thiocyanate, the primary metabolite of cyanide, is primarily excreted in the urine. The elimination half-life of cyanide in rats after a single oral dose of potassium cyanide has been reported as 14.1 minutes, indicating rapid clearance from the bloodstream.

Health Effects

Systemic Effects

Potassium cyanide exposure can result in a wide range of adverse health effects across multiple organ systems. The major systemic effects include:

Cardiovascular Effects

Exposure to cyanide compounds can cause significant cardiovascular disturbances. In animal studies, rats exposed to hydrogen cyanide showed increased cardiac-specific creatinine phosphokinase activity in blood samples, indicating cardiac stress, though no treatment-related histopathological changes were observed in the heart.

Gastrointestinal Effects

Nausea and vomiting are commonly reported symptoms following cyanide exposure. These effects have been documented in workers exposed to hydrogen cyanide in industrial settings, with one study reporting vomiting in 69% of workers exposed to 15 ppm hydrogen cyanide. These gastrointestinal symptoms are thought to result from both central nervous system effects and direct irritation of the gastric mucosa.

Hematological Effects

Multiple occupational studies have found hematological changes associated with cyanide exposure. These changes include increased hemoglobin levels, elevated lymphocyte counts, and punctate basophilia of erythrocytes. Other reported effects include increased neutrophil values, elevated erythrocyte sedimentation rates, and decreased hemoglobin levels.

Endocrine Effects

Cyanide exposure has been linked to endocrine disruption, particularly affecting the thyroid gland. Workers exposed to hydrogen cyanide have exhibited elevated thyroid stimulating hormone (TSH) and T3 levels, as well as thyroid enlargement. These effects are potentially mediated by thiocyanate, a cyanide metabolite that can interfere with iodine uptake and compete with iodide as a substrate for thyroid peroxidase.

Acute Poisoning Symptoms

Acute poisoning with potassium cyanide produces a characteristic constellation of symptoms that develop rapidly following exposure:

• Headache

• Dizziness

• Confusion

• Anxiety

• Nausea and vomiting

• Increased rate and depth of breathing, followed by respiratory depression

• Convulsions

• Loss of consciousness

• Cardiovascular collapse

• Death (in severe cases)

The progression from initial symptoms to severe toxicity and potentially death can occur within minutes, highlighting the need for immediate medical intervention in cases of suspected cyanide poisoning.

Applications and Uses

Industrial Applications

Despite its extreme toxicity, potassium cyanide serves important functions in several industrial processes:

Mining and Metallurgy

The primary industrial application of potassium cyanide is in gold mining, where it is used in the extraction of gold and silver from ores through a process known as cyanidation. In this process, potassium cyanide solutions dissolve gold and silver from crushed ore, forming soluble metal-cyanide complexes that can be separated and further processed to recover the precious metals.

Electroplating

Potassium cyanide serves as an important component in electroplating solutions, particularly for depositing metals such as gold, silver, and copper onto various substrates. The cyanide complexes of these metals provide superior plating characteristics compared to non-cyanide alternatives in many applications.

Organic Synthesis

In chemical manufacturing, potassium cyanide functions as a precursor for various organic compounds. It serves as a source of the cyanide group (CN⁻), which can be incorporated into more complex molecules through various synthetic pathways.

Jewelry Manufacturing

Within the jewelry industry, potassium cyanide is utilized for chemical gilding and buffing processes. These applications leverage the compound's ability to form stable complexes with precious metals.

Fumigation

Organization	Exposure Limit Type	Value
NIOSH (USA)	TWA (Time-Weighted Average)	5 mg/m³
OSHA (USA)	PEL (Permissible Exposure Limit)	5 mg/m³

These limits are designed to protect workers from both acute and chronic health effects associated with cyanide exposure.

Protective Measures

When handling potassium cyanide, comprehensive protective measures are essential:

• First responders entering areas with unknown concentrations should use NIOSH-certified Chemical, Biological, Radiological, Nuclear (CBRN) Self-Contained Breathing Apparatus (SCBA) with Level A protective suits.

• Laboratory personnel should work in well-ventilated areas and use appropriate personal protective equipment, including gloves, lab coats, and eye protection.

• Facilities using potassium cyanide should maintain emergency response protocols for spills or accidental exposures, including access to cyanide antidote kits.